Cas no 742120-03-2 (2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid)

2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid structure
742120-03-2 structure
Product Name:2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid
CAS No:742120-03-2
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD05262047
CID:1070826
PubChem ID:2077900
Update Time:2025-04-20

2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid
    • 2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid
    • MDL: MFCD05262047
    • Inchi: 1S/C13H13NO4/c1-8-11(9(2)18-14-8)7-17-12-6-4-3-5-10(12)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
    • InChI Key: YINROPPUXHDJPB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C(=O)O)CC1C(C)=NOC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Security Information

  • HazardClass:IRRITANT

2-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM115430-1g
2-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoic acid
742120-03-2 95%
1g
$240 2021-08-06
Chemenu
CM115430-5g
2-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoic acid
742120-03-2 95%
5g
$720 2021-08-06
Chemenu
CM115430-10g
2-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoic acid
742120-03-2 95%
10g
$1080 2021-08-06
TRC
D474370-25mg
2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid
742120-03-2
25mg
$69.00 2023-05-18
TRC
D474370-50mg
2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid
742120-03-2
50mg
$110.00 2023-05-18
TRC
D474370-100mg
2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid
742120-03-2
100mg
$161.00 2023-05-18
TRC
D474370-250mg
2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid
742120-03-2
250mg
$282.00 2023-05-18
abcr
AB314561-250 mg
2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid; 95%
742120-03-2
250MG
€198.50 2022-03-03
abcr
AB314561-500 mg
2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid; 95%
742120-03-2
500MG
€264.80 2022-03-03
abcr
AB314561-1 g
2-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid, 95%; .
742120-03-2 95%
1g
€406.00 2023-06-21
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk